Cas no 1797141-12-8 (3-chloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-4-methoxybenzene-1-sulfonamide)

• Product Name: 3-chloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-4-methoxybenzene-1-sulfonamide
• CAS No: 1797141-12-8
• MF: C₁₇H₁₄ClNO₅S₂
• MW: 411.879761219025
• CID: 5370230
• Update Time: 2025-05-23

3-chloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-[[5-(2-furanylcarbonyl)-2-thienyl]methyl]-4-methoxybenzenesulfonamide
• 3-chloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-4-methoxybenzene-1-sulfonamide

• Inchi： 1S/C17H14ClNO5S2/c1-23-14-6-5-12(9-13(14)18)26(21,22)19-10-11-4-7-16(25-11)17(20)15-3-2-8-24-15/h2-9,19H,10H2,1H3
• InChI Key： GAGSGXHJAWJCTR-UHFFFAOYSA-N
• SMILES： C1(S(NCC2SC(C(C3=CC=CO3)=O)=CC=2)(=O)=O)=CC=C(OC)C(Cl)=C1

Experimental Properties

• Density: 1.434±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 604.2±65.0 °C(Predicted)
• pka: 9.51±0.50(Predicted)

Additional information on 3-chloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-4-methoxybenzene-1-sulfonamide

Comprehensive Overview of 3-chloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-4-methoxybenzene-1-sulfonamide (CAS No. 1797141-12-8)

In the realm of organic chemistry and pharmaceutical research, 3-chloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-4-methoxybenzene-1-sulfonamide (CAS No. 1797141-12-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its intricate molecular framework combining furan, thiophene, and sulfonamide moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its CAS number 1797141-12-8 serves as a critical identifier in chemical databases, facilitating precise tracking and study.

The molecular structure of 3-chloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-4-methoxybenzene-1-sulfonamide features a chloro substituent at the 3-position and a methoxy group at the 4-position of the benzene ring, which may influence its electronic and steric properties. The presence of a thiophene ring linked to a furan-2-carbonyl group further enhances its potential for interactions with biological targets. Such structural attributes make this compound a candidate for investigations into enzyme inhibition, receptor modulation, and other therapeutic avenues.

Recent trends in chemical research highlight a growing demand for heterocyclic compounds with multifunctional groups, and 1797141-12-8 fits this niche perfectly. Searches for "sulfonamide derivatives in drug discovery" or "thiophene-based bioactive molecules" often lead to discussions about compounds like this. Its potential role in addressing challenges such as antibiotic resistance or chronic inflammation aligns with current scientific priorities, making it a relevant topic for both academia and industry.

From a synthetic perspective, the preparation of 3-chloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-4-methoxybenzene-1-sulfonamide involves multi-step organic reactions, including amide coupling and sulfonylation. Researchers often optimize these processes to improve yield and purity, as reflected in queries like "efficient synthesis of furan-thiophene hybrids." The compound’s solubility, stability, and reactivity are also frequently studied, given their implications for practical applications.

In the context of computational chemistry, 1797141-12-8 is a model for studying molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses. These approaches help predict its behavior in biological systems, answering questions such as "how does sulfonamide interact with enzymes?" or "what are the ADMET properties of thiophene-containing drugs?" Such studies are vital for accelerating drug development while reducing experimental costs.

Environmental and regulatory considerations also play a role in the discourse around 3-chloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-4-methoxybenzene-1-sulfonamide. While not classified as hazardous, its biodegradability and ecotoxicity are topics of interest, especially given the increasing focus on green chemistry. Researchers and manufacturers alike seek sustainable methods to produce and utilize such compounds, aligning with global initiatives for safer chemical practices.

In summary, 3-chloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-4-methoxybenzene-1-sulfonamide (CAS No. 1797141-12-8) represents a compelling case study in modern chemical innovation. Its structural complexity, coupled with its potential applications in medicinal chemistry and material science, ensures its relevance in ongoing research. As scientific inquiries evolve, this compound will likely remain a focal point for advancements in heterocyclic chemistry and drug design.